Cas no 2676958-34-0 (1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine)

• Product Name: 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine
• CAS No: 2676958-34-0
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 5086557
• Update Time: 2025-11-02

1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine

• Inchi： 1S/C8H12BrN3O/c1-11(2)4-6-5-13-8-7(9)3-10-12(6)8/h3,6H,4-5H2,1-2H3
• InChI Key： UGZBXMNLPORVES-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1OCC2CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1
• Topological Polar Surface Area: 30.3

Additional information on 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine

Comprehensive Guide to 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine (CAS No. 2676958-34-0)

1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine (CAS No. 2676958-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[5,1-b]oxazole core structure. Its unique molecular architecture, combined with the presence of a bromine substituent and a dimethylamino group, makes it a valuable intermediate in drug discovery and material science applications.

The compound's CAS number 2676958-34-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and industry professionals often search for this compound using keywords such as "1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine synthesis", "CAS 2676958-34-0 applications", and "pyrazolo[5,1-b]oxazole derivatives". These queries reflect the growing interest in its potential uses, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine is its role in medicinal chemistry. The compound's structure is amenable to further functionalization, making it a versatile building block for designing small-molecule inhibitors and biologically active compounds. Recent studies have explored its utility in targeting specific enzymes and receptors, aligning with the current trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS 2676958-34-0 has shown promise in material science. The pyrazolo[5,1-b]oxazole scaffold is known for its photophysical properties, which are being investigated for use in organic electronics and luminescent materials. This aligns with the increasing demand for sustainable and high-performance materials in industries such as optoelectronics and renewable energy.

The synthesis of 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine typically involves multi-step organic reactions, including cyclization and bromination processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges such as regioselectivity and reaction efficiency. These efforts are critical for scaling up production to meet the demands of both academic and industrial research.

From a market perspective, the demand for CAS 2676958-34-0 is driven by its applications in drug discovery and advanced materials. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies, research institutions, and biotech startups. The compound's niche yet growing market highlights its potential as a key player in next-generation chemical innovations.

Safety and handling of 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine are also important considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. These practices ensure safe handling and minimize risks during experimental procedures.

In summary, 1-(7-Bromo-2,3-dihydropyrazolo[5,1-b]oxazol-3-yl)-N,N-dimethylmethanamine (CAS No. 2676958-34-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structure, combined with ongoing research into its properties and uses, positions it as a valuable asset in the chemical and life sciences industries. As interest in heterocyclic compounds and small-molecule therapeutics continues to grow, this compound is likely to remain a focus of innovation and discovery.